molecular formula C6H10O B6237361 1-[(1R,2S)-2-methylcyclopropyl]ethan-1-one CAS No. 1821721-86-1

1-[(1R,2S)-2-methylcyclopropyl]ethan-1-one

Cat. No.: B6237361
CAS No.: 1821721-86-1
M. Wt: 98.1
InChI Key:
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Description

1-[(1R,2S)-2-methylcyclopropyl]ethan-1-one is a useful research compound. Its molecular formula is C6H10O and its molecular weight is 98.1. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(1R,2S)-2-methylcyclopropyl]ethan-1-one involves the conversion of a cyclopropane compound to a ketone through oxidation.", "Starting Materials": [ "1-methylcyclopropane", "Sodium dichromate", "Sulfuric acid", "Water", "Sodium bicarbonate", "Methanol", "Acetic anhydride", "Sodium acetate", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate" ], "Reaction": [ "1. Oxidation of 1-methylcyclopropane with sodium dichromate and sulfuric acid in water to form 1-methylcyclopropanol", "2. Neutralization of the reaction mixture with sodium bicarbonate", "3. Extraction of 1-methylcyclopropanol with methanol", "4. Conversion of 1-methylcyclopropanol to 1-methylcyclopropanone with acetic anhydride and sodium acetate in the presence of hydrochloric acid", "5. Neutralization of the reaction mixture with sodium bicarbonate", "6. Extraction of 1-methylcyclopropanone with ethyl acetate", "7. Reduction of 1-methylcyclopropanone to 1-[(1R,2S)-2-methylcyclopropyl]ethan-1-ol with sodium borohydride in methanol", "8. Oxidation of 1-[(1R,2S)-2-methylcyclopropyl]ethan-1-ol with sodium dichromate and sulfuric acid in water to form 1-[(1R,2S)-2-methylcyclopropyl]ethan-1-one", "9. Neutralization of the reaction mixture with sodium bicarbonate", "10. Extraction of 1-[(1R,2S)-2-methylcyclopropyl]ethan-1-one with ethyl acetate" ] }

CAS No.

1821721-86-1

Molecular Formula

C6H10O

Molecular Weight

98.1

Purity

95

Origin of Product

United States

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